Welcome to BenchChem Online Store!
Deutsch
List
Bench Chemicals
molecular formula C7H4F2O2 B048323 3,4-Difluorobenzoic acid CAS No. 455-86-7

3,4-Difluorobenzoic acid

Cat. No. B048323
CAS RN: 455-86-7
M. Wt: 158.1 g/mol
InChI Key: FPENCTDAQQQKNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05003103

Procedure details

4,5-difluorophthalic anhydride (0.5 grams, 2.7 mmole) was added to a slurry of cupric oxide (5% by weight of starting material) in 5 ml. of N-methyl-2-pyrrolidone. n-tridecane (0.25 grams) was added as an internal standard. The mixture was heated to 190° C. for 3 hours, at which time GC analysis indicated complete consumption of the starting material and conversion to 3,4-difluorobenzoic acid in an 85% yield, based upon the internal standard, corrected for response factors.
Name
4,5-difluorophthalic anhydride
Quantity
0.5 g
Type
reactant
Reaction Step One
[Compound]
Name
cupric oxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
n-tridecane
Quantity
0.25 g
Type
reactant
Reaction Step Two
Name
N-methyl-2-pyrrolidone
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
3,4-difluorobenzoic acid
Yield
85%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]2[C:9](=[O:10])[O:8]C(=O)[C:5]2=[CH:11][C:12]=1[F:13].CCCCCCCCCCCCC>CN1CCCC1=O>[F:1][C:2]1[CH:3]=[C:4]([CH:5]=[CH:11][C:12]=1[F:13])[C:9]([OH:10])=[O:8]

Inputs

Step One
Name
4,5-difluorophthalic anhydride
Quantity
0.5 g
Type
reactant
Smiles
FC=1C=C2C(C(=O)OC2=O)=CC1F
[Compound]
Name
cupric oxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
n-tridecane
Quantity
0.25 g
Type
reactant
Smiles
CCCCCCCCCCCCC
Step Three
Name
N-methyl-2-pyrrolidone
Quantity
0 (± 1) mol
Type
solvent
Smiles
CN1C(CCC1)=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
190 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
consumption of the starting material and conversion to 3,4-difluorobenzoic acid in an 85% yield

Outcomes

Product
Name
3,4-difluorobenzoic acid
Type
Smiles
FC=1C=C(C(=O)O)C=CC1F
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 85%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.